5-Allyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 5-prop-2-enyl-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C10H13NS/c1-2-5-11-6-3-10-9(8-11)4-7-12-10/h2,4,7H,1,3,5-6,8H2
• InChI Key: PNNAYCBRFMQDSA-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCC2=C(C1)C=CS2
• Molecular Formula: C10H13NS
• Molecular Weight: 179.28 g/mol

Description

5-Allyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is a chemical compound that is used as an intermediate for APIs such as Clopidogrel and Prasugrel. It is an off-white to cream powder.

Synthesis Analysis

The synthesis of 4,5,6,7-tetrahydrothieno[3,2-c]pyridines involves several steps. Starting from a 4-oxopiperidine-3-carboxylic acid ester, an allyl group is introduced in the 3-position. The ester function in the 3-position is then removed, and the resulting compound is ozonized. This is then reduced to the corresponding aldehyde and ring-closed with H2S / HCl in the presence of a metal halide to give the end product.

Molecular Structure Analysis

The molecular formula of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine Hydrochloride is C7H9NS·HCl, and its molecular weight is 175.67.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 4,5,6,7-tetrahydrothieno[3,2-c]pyridines include the introduction of an allyl group, removal of the ester function, ozonization, reduction to the corresponding aldehyde, and ring closure with H2S / HCl.

Scientific Research Applications

Intermediate for Anti-thrombotic Drug Clopidogrel

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Biological Activities

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Antibacterial Activity

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Antifungal Activity

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Safety and Hazards

This compound causes skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists.